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First, the table below summarizes the key chemical properties of UNC2250 that are essential for planning

your experiments [1] [2] [3].

Property Specification

CAS Number 1493694-70-4 [1] [3] [4]

Molecular Formula C₂₄H₃₆N₆O₂ [1] [2] [3]

Molecular Weight 440.58 g/mol [1] [2] [3]

Recommended Storage Desiccate at -20°C; store under nitrogen for long-term stability [1] [5]

Based on the information from multiple suppliers, here are the standard methods for preparing a stock

solution of UNC2250.

Parameter Recommended Protocol

Common Solvent DMSO [2] [3] [5].

Typical
Concentration

10-50 mM. For a 10 mM solution, dissolve 4.4 mg of UNC2250 in 1 mL of DMSO

[1].
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Parameter Recommended Protocol

Solubility in
DMSO

20-25 mg/mL (approximately 45-57 mM). Warming to 37-60°C and brief
sonication are recommended for complete dissolution [1] [5].

Alternative
Solvent

0.1 M HCl (pH 3.0) at 12.5 mg/mL (28.37 mM) [5].

Troubleshooting Common Stock Solution Issues

The following workflow outlines common problems encountered when preparing UNC2250 stock solutions

and how to resolve them.

Problem: Incomplete Dissolution Solubility in DMSO is high, but requires assistance.

Problem: Precipitation upon Dilution Stock concentration may be too high.
Final DMSO concentration in assay may be too low.

Problem: Loss of Product in Vial Powder may adhere to vial cap during shipping.

Warm solution to 37-60°C and sonicate.

Ensure final DMSO concentration is ≥0.1%.
Consider serial dilution with intermediate DMSO steps.

Centrifuge vial before opening.
Gently tap vial or shake to collect powder.

Click to download full resolution via product page

Example Experimental Protocols

To help with your experimental design, here are two key protocols where UNC2250 has been used

effectively, based on a published study.

1. Inhibition of Mer Phosphorylation in Cells [6]

Cell Line: 697 B-ALL cells.
Procedure: Treat cells with UNC2250 at the desired concentration (e.g., IC₅₀ of 9.8 nM was effective)

for 1 hour.
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Analysis: Analyze Mer phosphorylation levels using western blot.

2. Cell Proliferation/Viability Assay [6]

Cell Lines: Mantle Cell Lymphoma (MCL) cell lines (e.g., Z-138, Mino, JVM-2).
Procedure:

Plate cells in 96-well plates at a density of 2,000 cells per 100 µL.
Treat cells with a range of UNC2250 concentrations or a vehicle control (DMSO).

Incubate for 72 hours.
Measure viable cells using a luminescent cell viability assay (e.g., Cell Titer-Glo).

Frequently Asked Questions

Q1: What is the selectivity profile of UNC2250? UNC2250 is a highly selective Mer inhibitor with an IC₅₀

of 1.7 nM. It shows about 160-fold selectivity over Axl (IC₅₀ = 270 nM) and 60-fold selectivity over Tyro3

(IC₅₀ = 100 nM). It has also been tested against a panel of 30 other kinases with no significant off-target

activity [2] [6] [5].

Q2: Has UNC2250 been tested in animal models? Yes. Pharmacokinetic studies show that UNC2250 has a

moderate half-life, clearance, and volume of distribution, along with reasonable oral bioavailability. It has

been shown to delay disease progression in MCL-cell-derived xenograft models [1] [2] [6].

Q3: How should I handle and store UNC2250?

Handling: The compound is for research use only. Avoid inhalation, contact with skin or eyes, and
personal contamination [1].

Storage: The powder should be stored in a desiccator at -20°C to -25°C. For stock solutions in
DMSO, it is best to prepare and use them on the same day. If necessary, aliquots can be stored

sealed at -80°C for several months [1] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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